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Compound of Interest

Compound Name:
3-Bromo-2-(bromomethyl)propan-

1-ol

Cat. No.: B028156 Get Quote

Technical Support Center: 3-Bromo-2-
(bromomethyl)propan-1-ol
This guide provides essential safety and handling information for researchers, scientists, and

drug development professionals working with 3-Bromo-2-(bromomethyl)propan-1-ol.

Frequently Asked Questions (FAQs)
Q1: What is 3-Bromo-2-(bromomethyl)propan-1-ol and what are its key properties?

3-Bromo-2-(bromomethyl)propan-1-ol is a halogenated organic compound.[1] Its bifunctional

structure, containing both alkyl halide and alcohol moieties, makes it a reactive molecule used

in various chemical syntheses.[1]

Q2: What are the primary hazards associated with 3-Bromo-2-(bromomethyl)propan-1-ol?

While a specific, comprehensive safety data sheet for this exact compound is not readily

available, data for structurally similar brominated propanols suggest that it should be handled

as a hazardous chemical.[2][3] Potential hazards include skin and eye irritation, and respiratory

irritation if inhaled.[3] All chemicals should be treated as hazardous, and direct physical contact

should be avoided.[2]

Q3: What personal protective equipment (PPE) should be worn when handling this compound?
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To ensure safety, the following PPE is recommended:

Eye Protection: Safety glasses with side-shields or chemical safety goggles.[3]

Hand Protection: Chemical-resistant gloves. Always inspect gloves before use and use

proper glove removal technique.

Skin Protection: A lab coat or impervious clothing should be worn.[3]

Respiratory Protection: Handling should occur in a chemical fume hood.[2] If there is a risk of

generating dust or aerosols, a NIOSH-approved respirator may be necessary.

Q4: What are the proper storage conditions for 3-Bromo-2-(bromomethyl)propan-1-ol?

Store the compound in a cool, dry, and dark location in a tightly sealed container.[2] It should

be stored away from incompatible materials, such as strong oxidizing agents, strong acids, and

strong bases.[4]

Q5: What should I do in case of a spill?

In the event of a small spill, dampen the solid material with a suitable solvent like alcohol and

transfer it to a sealed container for disposal.[2] The spill area should then be cleaned with an

absorbent paper dampened with the solvent, followed by a wash with soap and water.[2] For

larger spills, evacuate the area and follow your institution's emergency procedures.

Q6: What are the first-aid measures in case of exposure?

Eye Contact: Immediately flush eyes with plenty of water for at least 15-20 minutes,

removing contact lenses if present.[2][4] Seek immediate medical attention.[2][4]

Skin Contact: Immediately wash the affected area with soap and plenty of water.[2] Remove

contaminated clothing. If irritation persists, seek medical attention.

Inhalation: Move the individual to fresh air.[2] If breathing is difficult, provide oxygen and seek

medical attention.

Ingestion: Do NOT induce vomiting.[2][3] If the person is conscious, rinse their mouth with

water and give them 1-2 glasses of water to dilute the chemical.[2] Seek immediate medical
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attention.[2]

Q7: How should I dispose of waste containing 3-Bromo-2-(bromomethyl)propan-1-ol?

Dispose of chemical waste in accordance with local, state, and federal regulations. Waste

should be placed in a suitable, closed container.[1][3]

Quantitative Data
Property Value Source

Molecular Formula C₄H₈Br₂O [1][5]

Molecular Weight 231.91 g/mol [1][5]

CAS Number 106023-63-6 [1][5]

Melting Point 66 °C to 69 °C [1]

Boiling Point ~131 °C at 2.5 mmHg [1]

Solubility
Soluble in organic solvents;

limited solubility in water.
[1]

Experimental Workflow
Standard Handling Protocol for a Synthesis Reaction
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Standard Handling Protocol for 3-Bromo-2-(bromomethyl)propan-1-ol

Preparation

Reaction

Work-up & Purification

Cleanup & Disposal

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Ensure Fume Hood is Operational

Gather and Weigh Reagents
in Fume Hood

Set up Reaction Apparatus
in Fume Hood

Slowly Add Reagents
Under Inert Atmosphere

Monitor Reaction Progress

Quench Reaction

Perform Extraction

Purify by Chromatography
or Distillation

Decontaminate Glassware

Dispose of Waste in
Designated Containers

Remove and Dispose of
Contaminated PPE

Click to download full resolution via product page
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Caption: A generalized workflow for the safe handling of 3-Bromo-2-(bromomethyl)propan-1-
ol in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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